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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and experimental protocols for the synthesis

of 6-(methoxycarbonyl)nicotinic acid, a valuable intermediate in pharmaceutical and

agrochemical research. The synthesis is a two-step process commencing with the oxidation of

6-methylnicotinic acid to pyridine-2,6-dicarboxylic acid, followed by a selective mono-

esterification to yield the final product. This guide presents comprehensive methodologies,

quantitative data, and visual workflows to ensure reproducibility and aid in the development of

novel chemical entities.

Introduction
6-(Methoxycarbonyl)nicotinic acid serves as a key building block in the synthesis of a variety

of biologically active molecules. Its bifunctional nature, possessing both a carboxylic acid and

an ester group on a pyridine scaffold, allows for diverse chemical modifications. This document

outlines a reliable synthetic route starting from the readily available 6-methylnicotinic acid.
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6-Methylnicotinic Acid Pyridine-2,6-dicarboxylic Acid
Step 1: Oxidation

6-(Methoxycarbonyl)nicotinic Acid
Step 2: Selective Mono-esterification

Reaction Setup

Oxidation

Work-up and Isolation

Dissolve 6-Methylnicotinic Acid
in NaOH solution

Heat to 80-90°C

Slowly add KMnO4 solution

Maintain temperature and stir for 4-6 hours

Cool and filter MnO2

Acidify filtrate with HCl to pH 2-3

Cool in ice bath

Filter and wash precipitate

Dry under vacuum

 

Esterification Reaction

Work-up and Purification

Suspend Pyridine-2,6-dicarboxylic Acid
in Methanol

Add catalytic H2SO4

Reflux for 4-6 hours

Cool and remove excess Methanol

Dissolve in organic solvent

Neutralize with NaHCO3 solution

Separate, extract, and dry organic layer

Concentrate to get crude product

Purify by column chromatography
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[https://www.benchchem.com/product/b092421#synthesis-of-6-methoxycarbonyl-nicotinic-
acid-from-6-methylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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